Cas no 13250-88-9 (Benzene,1,1'-[thiobis(methylene)]bis[4-methyl-)
13250-88-9 structure
Product Name:Benzene,1,1'-[thiobis(methylene)]bis[4-methyl-
CAS No:13250-88-9
MF:C16H18S
MW:242.379123210907
CID:222861
PubChem ID:139416
Update Time:2025-04-19
Benzene,1,1'-[thiobis(methylene)]bis[4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1'-[thiobis(methylene)]bis[4-methyl-
- Sulfide, bis(4-methylbenzyl)-
- AB-131
- AC1L3ET7
- bis(4-methylbenzyl) sulfide
- Bis-(4-methyl-benzyl)-sulfid
- bis-(4-methyl-benzyl)-sulfide
- di(p-methylbenzyl) sulfide
- Di-p-tolubenzyl-sulfid
- Di-p-xylyl-sulfid
- NSC151812
- p-tolyl-methyl sulphide
- SureCN915196
- KGBYNVUSDGMXEO-UHFFFAOYSA-N
- di-(4-Methylbenzyl)-sulfide
- NSC-151812
- 1-methyl-4-{[(4-methylbenzyl)sulfanyl]methyl}benzene
- 1-methyl-4-[(4-methylphenyl)methylsulfanylmethyl]benzene
- 1-methyl-4-(p-tolyl-methylsulfanyl-methyl)-benzene
- 13250-88-9
- DTXSID40157603
- NSC 151812
- SCHEMBL915196
- AB-131/40059071
- di-(p-methylbenzyl) sulfide
-
- Inchi: 1S/C16H18S/c1-13-3-7-15(8-4-13)11-17-12-16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
- InChI Key: KGBYNVUSDGMXEO-UHFFFAOYSA-N
- SMILES: S(CC1C=CC(C)=CC=1)CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 242.11304
- Monoisotopic Mass: 242.11292175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene,1,1'-[thiobis(methylene)]bis[4-methyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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